![molecular formula C7H13Cl2N3S B6286641 2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine dihydrochloride CAS No. 1052543-27-7](/img/structure/B6286641.png)
2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine dihydrochloride is a chemical compound with the empirical formula C7H11N3S1 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringS1CC[n]2c1nc(c2)CCN
. This indicates that the compound contains a sulfur atom (S), carbon atoms ©, nitrogen atoms (N), and a hydrogen atom (H). The exact three-dimensional structure would need to be determined through methods such as X-ray crystallography . Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its empirical formula (C7H11N3S1), CAS Number (919741-38-1), and molecular weight (169.25) . It is a solid at room temperature . Further properties such as solubility, density, and melting point would need to be determined experimentally.Scientific Research Applications
Anticancer Research
This compound has shown potential in anticancer research due to its structural similarity to other molecules with known anticancer activities. The imidazo[2,1-b][1,3]thiazole moiety is of particular interest for its ability to interact with various biological targets that are relevant in cancer therapy .
Anti-inflammatory Applications
The anti-inflammatory properties of the dihydroimidazo[2,1-b][1,3]thiazole scaffold make it a candidate for the development of new anti-inflammatory agents. Its mechanism may involve the modulation of inflammatory cytokines or the inhibition of enzymes involved in the inflammatory response .
Antimicrobial and Antibacterial Agents
Compounds featuring the imidazo[2,1-b][1,3]thiazole core have been explored for their antimicrobial and antibacterial efficacy. Their mode of action could include the disruption of microbial cell wall synthesis or interference with essential bacterial enzymes .
Asymmetric Synthesis Catalysts
The spatial structure of dihydroimidazo[2,1-b][1,3]thiazoles provides opportunities to use them as catalysts in asymmetric synthesis. This application is significant for producing enantiomerically pure substances, which are important in pharmaceuticals .
Antitubercular Drug Development
The search for new antitubercular drugs has led to the exploration of nitroimidazothiazoles, a class to which our compound belongs. These molecules have been investigated as potential backups to existing antitubercular drugs .
Construction of Molecular Scaffolds
The introduction of a spiropyrrolidine ring system into an imidazo[2,1-b][1,3]thiazole framework is an effective approach to constructing new molecular scaffolds. These scaffolds can have various biological effects and potential applications in drug discovery .
Safety and Hazards
This compound is classified as a combustible solid . It is sold “as-is” by Sigma-Aldrich, and the buyer assumes responsibility to confirm product identity and/or purity . Further safety and hazard information would need to be determined through safety data sheet (SDS) analysis and experimental testing.
properties
IUPAC Name |
2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3S.2ClH/c8-2-1-6-5-10-3-4-11-7(10)9-6;;/h5H,1-4,8H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKPIUMPLSXLDJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NC(=CN21)CCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13Cl2N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Dihydroimidazo[2,1-b]thiazol-6-yl)ethanamine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.